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Compound of Interest

Compound Name: 2-Oxa-7-azaspiro[4.4]nonan-1-one

Cat. No.: B567585

An In-depth Technical Guide to 2-Oxa-7-azaspiro[4.4]nonan-1-one

This guide provides a comprehensive overview of 2-Oxa-7-azaspiro[4.4]nonan-1-one, a
heterocyclic compound featuring a spirocyclic scaffold. The document is intended for
researchers, scientists, and professionals in the field of drug development and medicinal
chemistry, offering insights into its structure, properties, and synthesis of related compounds.

Introduction to Spirocyclic Scaffolds

Spirocyclic scaffolds, characterized by two rings sharing a single atom, are of increasing
importance in medicinal and organic chemistry.[1] Their inherent three-dimensional structure
provides access to a broader chemical space compared to their planar aromatic counterparts.
[1] This structural rigidity and complexity can result in improved binding affinity and selectivity
for biological targets.[1] Furthermore, the incorporation of spirocyclic motifs can positively
influence a molecule's physicochemical properties, such as solubility and metabolic stability,
which are crucial for the development of new therapeutic agents.[1]

Chemical Structure and IUPAC Name

The compound 2-Oxa-7-azaspiro[4.4]nonan-1-one is a heterocyclic compound. Its [UPAC
name precisely describes its molecular architecture.[1]

e spiro[4.4]nonane: This indicates a spirocyclic system composed of two five-membered rings
joined by a single spiro atom, totaling nine atoms in the bicyclic system.[1]
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o 2-Oxa: This prefix specifies that an oxygen atom replaces the carbon at the second position
of the spirocyclic framework.[1]

e 7-Aza: This prefix indicates that a nitrogen atom is located at the seventh position.[1]
e -1-one: This suffix denotes a carbonyl group (C=0) at the first position of the scaffold.[1]

Below is a diagram illustrating the relationship between the IUPAC name and the compound's
structure.

Structure of 2-Oxa-7-azaspiro[4.4]Jnonan-1-one
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A diagram correlating the IUPAC name to the chemical structure.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Oxa-7-
azaspiro[4.4]nonan-1-one.

Property Value Source
CAS Number 1309588-02-0 [1][2][3]
Molecular Formula C7H11NO2 [1][2][3]
Molecular Weight 141.17 g/mol [1]
Physical Form Solid [3]

Note: Detailed experimental data such as melting point, boiling point, and solubility are not
readily available in the cited literature.

Experimental Protocols: Synthesis of a Related
Scaffold

While a specific experimental protocol for the synthesis of 2-Oxa-7-azaspiro[4.4]nonhan-1-one
Is not detailed in the available literature, a one-pot synthesis for the closely related 2-Oxa-7-
azaspiro[4.4]nonane-8,9-diones has been reported. This method utilizes a Manganese(lll)-
based oxidation reaction.[4]

Representative Protocol: Mn(lll)-Based Synthesis of 2-
Oxa-7-azaspiro[4.4]Jnonane-8,9-diones[4]

This protocol describes the reaction of 1,1-diarylethenes with 4-acylpyrrolidine-2,3-diones
mediated by manganese(lll) acetate.

Materials:

e 1,1-Diarylethene derivative

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b567585?utm_src=pdf-body
https://www.benchchem.com/product/b567585?utm_src=pdf-body
https://www.benchchem.com/product/b567585
https://wap.guidechem.com/encyclopedia/2-oxa-7-azaspiro-4-4-nonan-1-o-dic1558444.html
https://cymitquimica.com/products/IN-DA000V67/2-oxa-7-azaspiro44nonan-1-one/
https://www.benchchem.com/product/b567585
https://wap.guidechem.com/encyclopedia/2-oxa-7-azaspiro-4-4-nonan-1-o-dic1558444.html
https://cymitquimica.com/products/IN-DA000V67/2-oxa-7-azaspiro44nonan-1-one/
https://www.benchchem.com/product/b567585
https://cymitquimica.com/products/IN-DA000V67/2-oxa-7-azaspiro44nonan-1-one/
https://www.benchchem.com/product/b567585?utm_src=pdf-body
https://www.researchgate.net/publication/318896948_One-pot_synthesis_of_2-oxa-7-azaspiro44nonane-89-diones_using_MnIII-based_oxidation_of_4-acylpyrrolidine-23-diones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4-Acylpyrrolidine-2,3-dione derivative
+ Manganese(lll) acetate (Mn(OAC)3)

o Glacial acetic acid (solvent)
Procedure:

o A mixture of the 1,1-diarylethene and the 4-acylpyrrolidine-2,3-dione is dissolved in glacial
acetic acid in a reaction vessel.

» Manganese(lll) acetate is added to the solution.

e The reaction is stirred at a specified temperature (e.g., room temperature) under a dry air
stream.

e The reaction progress is monitored by an appropriate technique (e.g., Thin Layer
Chromatography).

» Upon completion, the reaction mixture is worked up. This typically involves quenching the
reaction, extracting the product with a suitable organic solvent, and washing the organic
layer.

e The crude product is purified, for example, by column chromatography, to yield the 2-Oxa-7-
azaspiro[4.4]nonane-8,9-dione.

The pyrrolidinedione ring remains intact during this process and forms one of the two rings of
the final spirocyclic scaffold.[4]

Visualization of Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of 2-Oxa-7-
azaspiro[4.4]nonane-8,9-diones.
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General Workflow for Mn(lll)-Based Synthesis
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A general workflow for the synthesis of a related spiro-compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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